2,3,5-trimethyl-N-[1-(1-methyl-1H-pyrazol-5-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2,3,5-trimethyl-N-[1-(2-methylpyrazol-3-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C16H22N6/c1-6-13(14-7-8-17-21(14)5)19-15-9-10(2)18-16-11(3)12(4)20-22(15)16/h7-9,13,19H,6H2,1-5H3
• InChI Key: KHKBSTRGGDBZPC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=NN1C)NC2=CC(=NC3=C(C(=NN23)C)C)C
• Molecular Formula: C16H22N6
• Molecular Weight: 298.39 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves several chemical strategies, including one-pot synthesis, microwave-assisted methods, and regioselective synthesis. For instance, a practical three-component method for the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones was developed, utilizing microwave irradiation and involving methyl 5-aminopyrazole-4-carboxylates, trimethyl orthoformate, and primary amines under optimized conditions, demonstrating the versatility and efficiency of modern synthetic approaches in the construction of the pyrazolo[1,5-a]pyrimidine scaffold (Ng, Tiekink, & Dolzhenko, 2022).

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is critical for their biological activity. X-ray crystallography has been extensively used to ascertain the regioselectivity of reactions and to confirm the chemical structures of newly synthesized compounds. For instance, the crystal structure of a selected pyrazolo[1,5-a]pyrimidine compound was analyzed to confirm the molecular configuration and to understand its structural basis for activity (Kaping, Helissey, & Vishwakarma, 2020).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. Given the wide range of biological activities exhibited by similar compounds, this compound could potentially be developed into a new drug.